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The table below summarizes the fundamental characteristics and antifungal activity of piperazinomycin as

established in the original research.

Property Category Description

Producing Organism Streptoverticillium olivoreticuli subsp. neoenacticus [1]

Molecular Formula C~18~H~20~N~2~O~2~ (based on supplier data) [2]

Nature Basic and lipophilic antibiotic [1]

Antifungal Activity Shows inhibitory activity against fungi and yeasts [1].

Primary Specificity Especially active against Trichophyton species [1].

Original Experimental Protocols

The initial isolation, purification, and characterization of piperazinomycin involved a multi-step process as

outlined below [1].
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Fermentation and Initial Isolation

Fermentation: The antibiotic was produced by fermenting the Streptoverticillium strain in a suitable
culture broth. Piperazinomycin was found in both the mycelial cake and the filtered broth [1].

Extraction from Mycelia: The mycelial cake was extracted using methanol [1].
Extraction from Broth: The filtered broth was adsorbed onto a column of Amberlite XAD-2, a

polymeric resin. The active compound was then eluted using aqueous acetone [1].
Liquid-Liquid Extraction: The crude extract was further processed by extraction with methyl
isobutyl ketone (MIBK) at an alkaline pH, leveraging its lipophilic nature [1].

Purification and Characterization

Chromatography: The extract was purified sequentially using column chromatography on Sephadex
LH-20 and Sephadex G-15 gels [1].

Final Purification: A high-purity sample was obtained using preparative thin-layer
chromatography (TLC) on silica gel [1].

Structure Elucidation: The molecular formula was determined by high-resolution mass
spectrometry. Its structure and absolute configuration were later confirmed by X-ray
crystallographic analysis of its monohydrobromide salt [1].

Current Research Context and the Piperazine Scaffold

While recent research on piperazinomycin itself is limited, its core structural motif—the piperazine ring—

is extensively studied in modern drug discovery.

Versatility in Drug Design: The piperazine ring is considered a "privileged scaffold" in medicinal

chemistry. Its two nitrogen atoms provide a large polar surface area, contributing to improved water
solubility, oral bioavailability, and enhanced affinity for biological targets [3].

Widespread Applications: Piperazine derivatives are actively researched for various therapeutic
areas, including anticancer agents and antimycobacterial drugs [4] [5]. For instance, incorporating

a piperazine moiety into natural product-derived structures has proven effective in developing new
compounds with cytotoxic effects through apoptotic cell death regulation [4].

Experimental Workflow and Mechanism Visualization
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The following diagram illustrates the key stages involved in the original isolation, purification, and

characterization of piperazinomycin.
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Characterization

High-Res Mass Spec

X-ray Crystallography
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Experimental workflow for piperazinomycin isolation and characterization.

The piperazine ring in piperazinomycin and related compounds contributes to biological activity through a

mechanism that can be generalized as follows.

Piperazine Scaffold

Hydrogen Bond Acceptors/Donors Structural Rigidity

Improved Water Solubility Enhanced Target Affinity

Favorable ADME Properties
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General mechanism of piperazine scaffold in biological activity.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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